Cas no 2091328-37-7 (benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate)
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate
-
- Inchi: 1S/C13H17NO3/c1-13(2)11(15)8-14(13)12(16)17-9-10-6-4-3-5-7-10/h3-7,11,15H,8-9H2,1-2H3
- InChI Key: WIIXQDNCFGJHFM-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CC(O)C1(C)C
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-100MG |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 100MG |
¥ 864.00 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-250MG |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 250MG |
¥ 1,438.00 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-500MG |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 500MG |
¥ 2,013.00 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-1G |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 1g |
¥ 2,871.00 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-5G |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 5g |
¥ 8,613.00 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-10G |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 10g |
¥ 14,355.00 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-25G |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 25g |
¥ 28,710.00 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-50G |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 50g |
¥ 43,065.00 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA078-100G |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 95% | 100g |
¥ 71,775.00 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00786764-1g |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate |
2091328-37-7 | 97% | 1g |
¥8491.0 | 2023-03-19 |
benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate
Introduction to Benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate (CAS No. 2091328-37-7)
Benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate, a compound with the chemical formula C11H15O3 and CAS number 2091328-37-7, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydroxyl and carbonyl functional groups, along with a dimethylazetidine backbone, makes it a versatile intermediate for synthesizing more complex molecules.
The benzyl group in the name not only contributes to the molecular stability but also influences the solubility and reactivity of the compound. This feature is particularly valuable in pharmaceutical applications where bioavailability and metabolic stability are critical factors. The 3-hydroxy moiety introduces a site for further functionalization, allowing chemists to modify the compound for specific biological targets. Additionally, the 2,2-dimethylazetidine core provides a rigid structure that can enhance the binding affinity of the resulting drug candidates.
In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacophores in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer treatments. The structural motif of benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate aligns well with these trends, making it a promising candidate for further investigation.
One of the most exciting aspects of this compound is its potential role in the development of novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have indicated that azetidine derivatives can interact with enzymes such as kinases and proteases, which are often overexpressed in cancer cells. The 3-hydroxy group provides a hydrogen bonding site that can be optimized to enhance binding affinity, while the benzyl group can be used to fine-tune solubility and pharmacokinetic properties.
Recent research has also explored the use of benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate as a building block for more complex scaffolds. By incorporating this compound into larger molecules, researchers aim to create drugs with improved efficacy and reduced side effects. The versatility of its functional groups allows for diverse chemical modifications, making it an invaluable tool in synthetic chemistry.
The synthesis of benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product. The purity of the final compound is crucial for subsequent biological testing, as impurities can lead to inaccurate results and hinder further development.
In conclusion, benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate (CAS No. 2091328-37-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that its importance in medicinal chemistry will only grow.
2091328-37-7 (benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)